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Efficacy and Safety Overview from the PEAK Trial

The Phase 3 PEAK trial evaluated bezuclastinib plus sunitinib against sunitinib monotherapy in patients

with imatinib-resistant or intolerant Gastrointestinal Stromal Tumors (GIST). The data cutoff was September

30, 2025 [1] [2].

Efficacy Results

Parameter Bezuclastinib + Sunitinib
Sunitinib
Monotherapy

Median Progression-Free Survival
(mPFS)

16.5 months [1] [2] 9.2 months [1] [2]

Hazard Ratio (HR) for PFS 0.50 (95% CI: 0.39-0.65; p<0.0001)
[1] [2]

--

Objective Response Rate (ORR) 46% (p<0.0001) [1] [2] 26% [1] [2]

Common Grade 3+ Adverse Events and Management
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Adverse Event
(TEAE)

Bezuclastinib +
Sunitinib

Sunitinib
Monotherapy

Management Guidance

Hypertension 29.4% [1] [2] 27.4% [1] [2] Standard antihypertensive therapy; regular

monitoring.

Neutropenia 15.2% [1] [2] 15.4% [1] [2] Monitor blood counts; consider growth factor

support.

ALT/AST
Increased

10.8% [1] [2] 1.4% [1] [2] Mostly transient lab abnormalities. Monitor

LFTs closely. Led to bezuclastinib dose
reduction in 12.7% of patients. All Grade 3

events resolved [1] [2].

Anemia 9.3% [1] [2] 4.8% [1] [2] Monitor blood counts; transfusions or other

supportive care as needed.

Diarrhea 7.8% [1] [2] 7.2% [1] [2] Standard antidiarrheal medications; ensure

hydration.

Treatment Discontinuation: Treatment-related AEs led to discontinuation in 7.4% of patients on the

combination therapy versus 3.8% on sunitinib monotherapy [1] [2].
Overall Safety Profile: The combination was generally well tolerated, with no unique risks identified

beyond the known safety profile of sunitinib [1] [2].

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for the bezuclastinib and sunitinib combination? A1:

The combination is designed to potently inhibit key driver mutations in the KIT gene, which are responsible

for tumor growth in advanced GIST. Bezuclastinib is a selective tyrosine kinase inhibitor that targets

specific KIT mutations. When combined with the broader activity of sunitinib, it increases the potency of

treatment for patients who have developed resistance to prior imatinib therapy [2] [3].

Q2: How should liver enzyme elevations (ALT/AST) be managed in patients on this combination? A2:

Hepatic adverse events were predominantly transient and manageable lab abnormalities. In the clinical trial

[1] [2]:
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ALT/AST elevations led to bezuclastinib dose reductions in 12.7% of patients.

Only 1.5% of patients (3 subjects) discontinued bezuclastinib due to these elevations.
All Grade 3 ALT/AST elevations resolved, and no Grade 4 events were reported.

Management should include regular liver function test (LFT) monitoring. For persistent or significant
elevations, a dose reduction of bezuclastinib is the recommended initial action.

Q3: Are there any resources for patients who need access to this therapy before regulatory approval?

A3: Yes, Cogent Biosciences has an Expanded Access Program (EAP) available for eligible patients with

GIST who have no satisfactory alternative therapy options. This program is designed to provide urgent

access to the novel treatment combination outside of the clinical trial setting [1] [2].

Experimental Protocol & Workflow Visualization

The following diagram outlines the key signaling pathway targeted by this combination therapy and the

recommended clinical management workflow based on the PEAK trial findings.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s9102742?utm_src=pdf-body
https://www.smolecule.com/products/s9102742?utm_src=pdf-body
https://www.smolecule.com/products/s9102742?utm_src=pdf-body
https://www.targetedonc.com/view/bezuclastinib-combo-yields-promising-efficacy-in-2l-gist-poised-for-nda-submission
https://investors.cogentbio.com/news-releases/news-release-details/cogent-biosciences-reports-positive-results-bezuclastinib-peak
https://www.smolecule.com/products/s9102742?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


KIT Signaling Pathway in GIST Therapeutic Intervention

Clinical Management & Monitoring

Management Actions

KIT Driver Mutation

Unchecked Cell
Proliferation & Survival

Activates

Tumor Growth

Leads to

Bezuclastinib
(Selective KIT Inhibitor)

Potent Inhibition of
Key KIT Mutations

Sunitinib
(Tyrosine Kinase Inhibitor)

Initiate Combination Therapy

Routine Monitoring:
- Blood Pressure

- Complete Blood Count
- Liver Function Tests

Adverse Event Occurs

If Detected

Provide Supportive Care

Consider Dose
Modification

If Persistent

If Intolerable

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s9102742?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Discontinue Bezuclastinib
if Severe

Click to download full resolution via product page

Diagram 1: Mechanism and clinical management workflow for bezuclastinib and sunitinib combination

therapy in GIST.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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